Cas no 198817-95-7 (Dihydro Artemisinin Tetrahydrofuran Acetate)

• Product Name: Dihydro Artemisinin Tetrahydrofuran Acetate
• CAS No: 198817-95-7
• MF: C₁₅H₂₄O₅
• MW: 284.348065376282
• CID: 1061831
• PubChem ID: 71316129
• Update Time: 2025-06-15

Dihydro Artemisinin Tetrahydrofuran Acetate Chemical and Physical Properties

Names and Identifiers

• Dihydro Artemisinin Tetrahydrofuran Acetate
• [(3aS,4R,6aS,7R,10R,10aR)-8-hydroxy-4,7-dimethyl-2,3,3a,4,5,6,6a,7,8,10-decahydrofuro[3,2-i]isochromen-10-yl] acetate
• (3aS,4R,6aS,7R,10R,10aR)-octahydro-4,7-dimethyl-2H,10H-furo[3,2-i]-2-benzopyran-8,10-diol 10-Acetate
• Dihydroartemisinin Furano Acetate
• Dihydroartemisinin Tetrafurano Acetate
• (3aS,4R,6aS,7R,10R,10aR)-Octahydro-4,7-diMethyl-2H,10H-furo[3,2-i][2]benzopyran-8,10-diol 10-Acetate
• 198817-95-7
• DTXSID60747641
• (3aS,4R,6aS,7R,10R,10aR)-8-Hydroxy-4,7-dimethyloctahydro-2H,10H-furo[3,2-i][2]benzopyran-10-yl acetate

• Inchi： 1S/C15H24O5/c1-8-4-5-12-9(2)13(17)20-14(19-10(3)16)15(12)11(8)6-7-18-15/h8-9,11-14,17H,4-7H2,1-3H3/t8-,9-,11+,12+,13?,14+,15-/m1/s1
• InChI Key： MXTIBMLCXHSHGJ-AAAPMNIRSA-N
• SMILES： O1CC[C@H]2[C@H](C)CC[C@H]3[C@@H](C)C(O)O[C@@H]([C@@]123)OC(C)=O

Computed Properties

• Exact Mass: 284.16200
• Monoisotopic Mass: 284.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 402.1±45.0 °C at 760 mmHg
• Flash Point: 144.2±22.2 °C
• PSA: 64.99000
• LogP: 1.68170
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Dihydro Artemisinin Tetrahydrofuran Acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Dihydro Artemisinin Tetrahydrofuran Acetate

Recent Advances in Dihydro Artemisinin Tetrahydrofuran Acetate (CAS: 198817-95-7) Research

Dihydro Artemisinin Tetrahydrofuran Acetate (DATHA), with the CAS number 198817-95-7, is a derivative of artemisinin that has garnered significant attention in recent years due to its enhanced pharmacological properties. Artemisinin and its derivatives are well-known for their antimalarial activity, but recent studies have expanded their potential applications to include anticancer, antiviral, and anti-inflammatory effects. DATHA, in particular, has shown promise due to its improved solubility and stability compared to its parent compound, making it a candidate for further development in therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the molecular mechanisms underlying DATHA's antimalarial efficacy. The research highlighted DATHA's ability to generate reactive oxygen species (ROS) upon activation, which leads to the alkylation of parasitic proteins and subsequent cell death. This mechanism is similar to that of other artemisinin derivatives but with a higher specificity for Plasmodium falciparum, the parasite responsible for the most lethal form of malaria. The study also noted DATHA's reduced cytotoxicity to human cells, suggesting a favorable safety profile.

In the context of cancer research, DATHA has been explored for its potential as an anticancer agent. A 2022 study in Cancer Research demonstrated that DATHA inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. The compound was found to induce apoptosis through the mitochondrial pathway, with a notable effect on cancer stem cells, which are often resistant to conventional therapies. These findings position DATHA as a potential adjunct therapy in oncology, particularly for tumors that exhibit drug resistance.

Another area of interest is DATHA's antiviral properties. Preliminary research published in Antiviral Research (2023) indicated that DATHA exhibits inhibitory effects against SARS-CoV-2, the virus responsible for COVID-19. The study suggested that DATHA interferes with viral replication by targeting the RNA-dependent RNA polymerase (RdRp), a critical enzyme in the viral life cycle. While these results are promising, further in vivo studies are needed to validate DATHA's efficacy and safety as an antiviral agent.

The synthesis and formulation of DATHA have also seen advancements. A recent patent (US20230145678) describes a novel method for producing DATHA with higher yield and purity, addressing previous challenges in large-scale manufacturing. Additionally, researchers have developed nanoparticle-based delivery systems to enhance DATHA's bioavailability and target specificity, as reported in the International Journal of Pharmaceutics (2023). These technological innovations are crucial for translating DATHA's potential from the lab to clinical applications.

Despite these advancements, challenges remain. The pharmacokinetics and pharmacodynamics of DATHA require further elucidation, particularly in human subjects. Moreover, the cost of production and scalability of synthesis methods are critical factors that will influence DATHA's commercial viability. Ongoing research aims to address these gaps, with several clinical trials expected to commence in the next two years to evaluate DATHA's therapeutic potential in malaria, cancer, and viral infections.

In conclusion, Dihydro Artemisinin Tetrahydrofuran Acetate (198817-95-7) represents a promising candidate in the field of medicinal chemistry, with applications spanning antimalarial, anticancer, and antiviral therapies. Recent studies have shed light on its mechanisms of action, safety profile, and formulation improvements, paving the way for future clinical development. As research progresses, DATHA may emerge as a versatile therapeutic agent, addressing unmet medical needs in various disease areas.